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Compound of Interest

Compound Name: 2,4,5-Trifluoroaniline

Cat. No.: B1295084

An In-depth Technical Guide to the Synthesis of 2,4,5-Trifluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the primary synthetic pathways for 2,4,5-
Trifluoroaniline, a key intermediate in the pharmaceutical and agrochemical industries. The
document outlines the core chemical reactions, presents quantitative data for key steps, and
provides detailed experimental protocols.

Introduction

2,4,5-Trifluoroaniline (CAS: 367-34-0) is a substituted aniline derivative that serves as a
crucial building block in the synthesis of various complex organic molecules. Its trifluorinated
phenyl ring imparts unique electronic properties and metabolic stability to target compounds,
making it a valuable synthon in drug discovery and the development of novel agrochemicals.
This guide focuses on a prevalent and well-documented synthetic route commencing from 2,4-
dichlorofluorobenzene.

Core Synthesis Pathway: From 2,4-
Dichlorofluorobenzene

A common and industrially relevant pathway to 2,4,5-Trifluoroaniline involves a three-step
sequence starting from 2,4-dichlorofluorobenzene. This process includes nitration, followed by
a nucleophilic aromatic substitution (fluorination), and concludes with the reduction of a nitro
group to the target aniline.[1]
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Step 1: Nitration

2.,4-Dichlorofluorobenzene

Fuming Nitric Acid,
oncentrated Sulfuric Acid

2,4-Dichloro-5-fluoronitrobenzene

Potassium Fluoride,
Tetrabutylammonium Bromide,
Sulfolane

Step 2: Flpiorination

y

2,4 5-Trifluoronitrobenzene

Hydrogen,
Catalyst (e.g., Pd/C)

2.4 5-Trifluoroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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